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Compound of Interest

Compound Name: Gigasept

Cat. No.: B1199949 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the optimal use of Gigasept® Instru AF for the disinfection of

delicate laboratory instruments. Below you will find frequently asked questions, troubleshooting

guides, and experimental protocols to ensure effective disinfection while maintaining the

integrity of your valuable equipment.

Frequently Asked Questions (FAQs)
Q1: What is the recommended concentration of Gigasept® Instru AF for disinfecting delicate

lab instruments?

The recommended concentration of Gigasept® Instru AF depends on the desired level of

efficacy and the contact time.[1][2] The manufacturer suggests a working solution concentration

between 1.5% and 4%.[1][2][3] For example, to prepare a 3% working solution, you would mix

30 ml of Gigasept® Instru AF concentrate with 970 ml of cold water.[1][2][3][4] It is crucial to

adhere to the concentrations and contact times specified by the manufacturer and to consider

the instrument manufacturer's reprocessing recommendations.[1][2][5]

Q2: How long can I use a prepared Gigasept® Instru AF solution?

A prepared working solution of Gigasept® Instru AF can be used for up to 7 days if it is used

solely for the disinfection of previously cleaned instruments.[1][2][5] However, if the solution is

used for both cleaning and disinfection, or if it is heavily soiled, it should be replaced sooner.[6]
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For applications in an ultrasonic bath, it is recommended to renew the solution at least twice a

day.[6]

Q3: Is Gigasept® Instru AF compatible with my delicate instruments?

Gigasept® Instru AF is generally compatible with a wide range of materials, including metals,

rubber, glass, porcelain, and most plastics.[6][7] However, it is noted to have limited suitability

for polycarbonate.[7] For highly sensitive or specialized instruments, it is always best to consult

the instrument manufacturer's guidelines for disinfectant compatibility.

Q4: Can I use Gigasept® Instru AF in an ultrasonic bath?

Yes, Gigasept® Instru AF is particularly suitable for use in ultrasonic cleaning devices.[1][2][6]

This method can significantly shorten the required contact time to achieve effective cleaning.[1]

[2] When using it in an ultrasonic bath, ensure the temperature of the solution does not exceed

40°C.[1][2][6]

Q5: What should I do after disinfecting my instruments with Gigasept® Instru AF?

After the specified contact time, it is essential to thoroughly rinse the instruments to remove any

residual disinfectant solution.[1][2][3][5] The manufacturer recommends rinsing with water of at

least drinking water quality, but preferably with sterile distilled or fully deionized water.[1][2][3]

Troubleshooting Guide
This guide addresses common issues that may arise when using Gigasept® Instru AF for

delicate lab instruments.

Problem: I see residue or discoloration on my instruments after disinfection.

Possible Cause 1: Inadequate Rinsing. Insufficient rinsing can leave behind a film of the

disinfectant.

Solution: Ensure instruments are thoroughly rinsed with high-purity water (distilled or

deionized) after disinfection.[1][2][3]

Possible Cause 2: Mixing with Incompatible Chemicals. Mixing Gigasept® Instru AF with

other cleaning agents, especially those containing aldehydes, can cause precipitation and
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discoloration.[1][3][7]

Solution: Never mix Gigasept® Instru AF with other chemical products.[1][3][7] Ensure

that all cleaning and disinfection tubs are thoroughly rinsed before their first use with

Gigasept® Instru AF.[1][6][7]

Possible Cause 3: Water Quality. Hard water used for dilution or rinsing can sometimes

leave mineral deposits.

Solution: Use distilled or deionized water for preparing the working solution and for the

final rinse.

Problem: I am concerned about the material compatibility with a new, delicate instrument.

Solution:

Always consult the instrument manufacturer's instructions for recommended disinfectants.

If the manufacturer's guidelines are unavailable, perform a spot test on a small, non-critical

area of the instrument before full immersion.

Refer to the material compatibility information provided by the Gigasept® manufacturer,

which indicates suitability for metals, rubber, glass, porcelain, and plastics (with limited

suitability for polycarbonate).[6][7]

Data Presentation
Table 1: Recommended Concentrations and Contact Times for Gigasept® Instru AF
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Efficacy Against Concentration Contact Time

Bacteria & Yeasts 3% 15 minutes

2% 30 minutes

1.5% 60 minutes

Enveloped Viruses (incl. HIV,

HBV, HCV)
1% 10 minutes

Adenovirus 4% 60 minutes

Papovavirus (SV40) 4% 60 minutes

Data sourced from manufacturer's documentation.[1][4]

Table 2: Preparation of Gigasept® Instru AF Working Solutions

Desired
Concentration

Volume of
Gigasept®
Concentrate

Volume of Water Total Volume

1.5% 15 ml 985 ml 1000 ml (1 Liter)

2% 20 ml 980 ml 1000 ml (1 Liter)

3% 30 ml 970 ml 1000 ml (1 Liter)

4% 40 ml 960 ml 1000 ml (1 Liter)

Experimental Protocols
Protocol 1: Validation of Gigasept® Instru AF Concentration for a Specific Delicate Instrument

Objective: To determine the optimal, non-damaging concentration of Gigasept® Instru AF for a

specific delicate laboratory instrument.

Materials:

Gigasept® Instru AF concentrate
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The delicate instrument in question (or a representative material sample)

Sterile distilled or deionized water

Appropriate personal protective equipment (gloves, eye protection)

Sterile containers for immersion

Microscope or other appropriate magnification tool for visual inspection

Methodology:

Preparation of Test Solutions: Prepare a series of Gigasept® Instru AF working solutions at

different concentrations (e.g., 1.5%, 2%, 3%, and 4%). Also, prepare a control container with

only sterile distilled water.

Initial Inspection: Carefully inspect the instrument or material sample under magnification.

Document its initial condition, paying close attention to surface texture, clarity (if applicable),

and any markings.

Immersion: Immerse the instrument or material sample in the test solutions and the control

water. Ensure complete submersion.

Contact Time: Adhere to the manufacturer's recommended contact time for the highest

concentration being tested (e.g., 60 minutes).

Rinsing: After the contact time has elapsed, remove the instrument from the solution and

rinse it thoroughly with sterile distilled water.

Drying: Allow the instrument to air dry completely in a clean environment or follow the

instrument manufacturer's drying instructions.

Post-Treatment Inspection: Re-examine the instrument under magnification. Compare its

condition to the initial inspection. Look for any signs of damage, such as discoloration,

crazing, swelling, or degradation of materials.

Analysis: Compare the results from the different concentrations to the control. The optimal

concentration will be the lowest concentration that achieves the desired disinfection level (as
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per manufacturer's data) without causing any visible damage to the instrument.

Visualizations

Issue: Instrument Residue or Discoloration

Was the instrument thoroughly rinsed with high-purity water?

Solution: Ensure thorough rinsing with distilled or deionized water.

No

Was Gigasept® mixed with other chemicals?

Yes

Problem Resolved

Solution: Never mix with other products. Thoroughly pre-rinse equipment.

Yes

Is hard water being used for dilution or rinsing?

No

Solution: Use distilled or deionized water for preparation and rinsing.

Yes

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for instrument residue or discoloration.
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1. Prepare Test Solutions
(1.5%, 2%, 3%, 4% Gigasept® & Control)

2. Initial Instrument Inspection
(Document baseline condition)

3. Immerse Instrument
(Ensure complete submersion)

4. Adhere to Contact Time
(e.g., 60 minutes)

5. Thoroughly Rinse
(Use sterile distilled water)

6. Dry Instrument Completely

7. Post-Treatment Inspection
(Compare to baseline)

8. Analyze Results
(Identify optimal non-damaging concentration)

Click to download full resolution via product page

Caption: Experimental workflow for validating Gigasept® concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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